Resolvin D3
Resolvin D3
Resolvins are a family of potent lipid mediators derived from both eicosapentaenoic acid (EPA; Item No. 90110) and docosahexaenoic acid (DHA; Item No. 90310). In addition to being anti-inflammatory, resolvins promote the resolution of the inflammatory response. Resolvin D3 (RvD3) is a DHA-derived product first identified in mouse inflammatory exudates. It reduces neutrophil infiltration in vivo in both mouse peritonitis and dermal inflammation. In addition to suppressing leukocyte migration, RvD3 enhances macrophage phagocytosis and efferocytosis. Unlike other resolvins, RvD3 appears late in resolution in mouse peritonitis. Analytical and biological comparisons of synthetic RvD3 with endogenously derived RvD3 have confirmed its identity as matching the natural product.
Brand Name:
Vulcanchem
CAS No.:
916888-47-6
VCID:
VC0157887
InChI:
InChI=1S/C22H32O5/c1-2-3-7-12-19(23)14-10-6-11-15-20(24)13-8-4-5-9-16-21(25)17-18-22(26)27/h3-11,13-14,16,19-21,23-25H,2,12,15,17-18H2,1H3,(H,26,27)/b5-4+,7-3-,11-6-,13-8+,14-10+,16-9-/t19-,20-,21+/m0/s1
SMILES:
CCC=CCC(C=CC=CCC(C=CC=CC=CC(CCC(=O)O)O)O)O
Molecular Formula:
C22H32O5
Molecular Weight:
376.5
Resolvin D3
CAS No.: 916888-47-6
Reference Standards
VCID: VC0157887
Molecular Formula: C22H32O5
Molecular Weight: 376.5
| CAS No. | 916888-47-6 |
|---|---|
| Product Name | Resolvin D3 |
| Molecular Formula | C22H32O5 |
| Molecular Weight | 376.5 |
| IUPAC Name | (4S,5Z,7E,9E,11R,13Z,15E,17S,19Z)-4,11,17-trihydroxydocosa-5,7,9,13,15,19-hexaenoic acid |
| Standard InChI | InChI=1S/C22H32O5/c1-2-3-7-12-19(23)14-10-6-11-15-20(24)13-8-4-5-9-16-21(25)17-18-22(26)27/h3-11,13-14,16,19-21,23-25H,2,12,15,17-18H2,1H3,(H,26,27)/b5-4+,7-3-,11-6-,13-8+,14-10+,16-9-/t19-,20-,21+/m0/s1 |
| Standard InChIKey | QBTJOLCUKWLTIC-UZAFJXHNSA-N |
| SMILES | CCC=CCC(C=CC=CCC(C=CC=CC=CC(CCC(=O)O)O)O)O |
| Description | Resolvins are a family of potent lipid mediators derived from both eicosapentaenoic acid (EPA; Item No. 90110) and docosahexaenoic acid (DHA; Item No. 90310). In addition to being anti-inflammatory, resolvins promote the resolution of the inflammatory response. Resolvin D3 (RvD3) is a DHA-derived product first identified in mouse inflammatory exudates. It reduces neutrophil infiltration in vivo in both mouse peritonitis and dermal inflammation. In addition to suppressing leukocyte migration, RvD3 enhances macrophage phagocytosis and efferocytosis. Unlike other resolvins, RvD3 appears late in resolution in mouse peritonitis. Analytical and biological comparisons of synthetic RvD3 with endogenously derived RvD3 have confirmed its identity as matching the natural product. |
| Synonyms | RvD3 |
| Reference | 1.Hong, S.,Gronert, K.,Devchand, P.R., et al. Novel docosatrienes and 17S-resolvins generated from docosahexaenoic acid in murine brain, human blood, and glial cells. Autacoids in anti-inflammation. The Journal of Biological Chemisty 278(17), 14677-14687 |
| PubChem Compound | 71665428 |
| Last Modified | Nov 11 2021 |
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